A rhodamine-based “off–on” fluorescent chemosensor for selective detection of Fe3+ in aqueous media and its application in bioimaging†
RSC Advances Pub Date: 2016-08-01 DOI: 10.1039/C6RA14411J
Abstract
A rhodamine based “off–on” fluorescent sensing probe for selective detection of Fe3+ in both aqueous media and a cell environment has been developed.
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